Cas no 1250541-35-5 (3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid)

• Product Name: 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• CAS No: 1250541-35-5
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 4581646
• PubChem ID: 62388116
• Update Time: 2025-10-22

3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• 3-(tert-Butyl)-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid
• Z1704732870
• 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

• Inchi： 1S/C11H13N3O2/c1-11(2,3)10-13-12-8-5-4-7(9(15)16)6-14(8)10/h4-6H,1-3H3,(H,15,16)
• InChI Key： PSOVSGGWCPIFAD-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=NN=C(C(C)(C)C)N2C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 2.4
• Topological Polar Surface Area: 67.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyridines

Additional information on 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid

Comprehensive Overview of 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1250541-35-5)

3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid (CAS No. 1250541-35-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the [1,2,4]triazolo[4,3-a]pyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. The presence of a tert-butyl group and a carboxylic acid moiety enhances its potential as a building block for drug discovery and material science applications.

In recent years, the demand for triazolo[4,3-a]pyridine derivatives has surged, driven by their role in developing novel therapeutics for conditions such as inflammation, cancer, and neurological disorders. Researchers are particularly interested in CAS 1250541-35-5 due to its balanced lipophilicity and solubility, which are critical for optimizing pharmacokinetic profiles. The compound's carboxylic acid functional group also allows for further derivatization, making it a versatile intermediate in medicinal chemistry.

From an industrial perspective, 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid is synthesized through multi-step organic reactions, often involving cyclization and functional group transformations. Its CAS number 1250541-35-5 serves as a unique identifier in chemical databases, ensuring accurate tracking in global supply chains. The compound's stability under standard storage conditions further adds to its appeal for large-scale applications.

Environmental and regulatory considerations are also pivotal when discussing triazolo[4,3-a]pyridine derivatives. While CAS 1250541-35-5 is not classified as hazardous, its handling requires adherence to good laboratory practices (GLP) to minimize risks. The compound's biodegradability and ecotoxicological profile are under ongoing study, aligning with the growing emphasis on green chemistry and sustainable synthesis methods.

In the context of AI-driven drug discovery, 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid has emerged as a promising candidate for virtual screening and molecular docking studies. Its structural motifs are frequently queried in chemical databases, reflecting its relevance in high-throughput screening campaigns. Researchers are leveraging machine learning algorithms to predict its interactions with biological targets, accelerating the identification of lead compounds.

The commercial availability of CAS 1250541-35-5 through specialized chemical suppliers has facilitated its adoption in academic and industrial labs. Pricing trends and supply chain dynamics for triazolo[4,3-a]pyridine derivatives are closely monitored, given their increasing role in preclinical research. Custom synthesis services for this compound are also expanding, catering to the demand for tailored analogs with enhanced properties.

Looking ahead, the applications of 3-Tert-butyl-[1,2,4]triazolo[4,3-a]pyridine-6-carboxylic acid are expected to diversify further. Innovations in catalysis and process optimization may reduce production costs, while advances in formulation science could unlock new delivery mechanisms. As the scientific community continues to explore its potential, CAS 1250541-35-5 remains a compound of significant interest across multiple disciplines.